Cas no 946236-00-6 (methyl 2-{[4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate)

• Product Name: methyl 2-{[4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate
• CAS No: 946236-00-6
• MF: C₂₃H₂₄N₄O₃S
• MW: 436.526663780212
• CID: 6635941
• PubChem ID: 5045737
• Update Time: 2025-07-23

methyl 2-{[4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate
• methyl 2-((4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)butanoate
• 946236-00-6
• methyl 2-[[4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]butanoate
• AKOS024592501
• F0653-0751
• Butanoic acid, 2-[[4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]thio]-, methyl ester

• Inchi： 1S/C23H24N4O3S/c1-4-20(22(28)29-3)31-23-26-25-21(18-14-24-19-9-7-6-8-17(18)19)27(23)15-10-12-16(13-11-15)30-5-2/h6-14,20,24H,4-5H2,1-3H3
• InChI Key： YAHBORHFHSIMFH-UHFFFAOYSA-N
• SMILES： S(C(C(=O)OC)CC)C1=NN=C(C2=CNC3C=CC=CC2=3)N1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 436.157
• Monoisotopic Mass: 436.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: 4.9

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 656.8±65.0 °C(Predicted)
• pka: 15.01±0.30(Predicted)

Additional information on methyl 2-{[4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate

Recent Advances in the Study of Methyl 2-{[4-(4-Ethoxyphenyl)-5-(1H-Indol-3-yl)-4H-1,2,4-Triazol-3-yl]Sulfanyl}Butanoate (CAS: 946236-00-6)

The compound methyl 2-{[4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate (CAS: 946236-00-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent literature highlights the compound's role as a promising scaffold for the development of novel kinase inhibitors. Structural analysis reveals that the presence of the 1,2,4-triazole moiety, combined with the indole and ethoxyphenyl groups, contributes to its ability to interact with specific kinase domains. Computational docking studies have demonstrated favorable binding affinities for several cancer-related kinases, suggesting its potential as a lead compound for anticancer drug development.

In vitro studies have further elucidated the compound's biological activity. Preliminary results indicate that methyl 2-{[4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate exhibits moderate to strong inhibitory effects on cell proliferation in various cancer cell lines, including breast, lung, and colon cancer models. Mechanistic studies suggest that the compound induces apoptosis through the activation of caspase-dependent pathways and the inhibition of key survival signals.

Pharmacokinetic studies have also been conducted to evaluate the compound's drug-like properties. Results indicate that the compound demonstrates reasonable metabolic stability and oral bioavailability in preclinical models. However, further optimization may be required to improve its solubility and reduce potential off-target effects. These findings underscore the importance of structural modifications to enhance its therapeutic index.

In addition to its anticancer potential, recent research has explored the compound's application in other therapeutic areas. For instance, studies have investigated its role as an anti-inflammatory agent, with promising results in models of acute and chronic inflammation. The compound's ability to modulate inflammatory cytokines and signaling pathways highlights its versatility as a multifunctional therapeutic agent.

In conclusion, methyl 2-{[4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate represents a promising candidate for further drug development. Its unique structural features, combined with its demonstrated biological activities, make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. The continued investigation of this compound may yield significant advancements in the treatment of cancer and other diseases.